N-[2-amino-4-(trifluoromethyl)phenyl]-N,N-dimethylamine
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Overview
Description
N-[2-amino-4-(trifluoromethyl)phenyl]-N,N-dimethylamine (TFM-DMA) is a fluorinated amine derivative with a wide range of applications in the chemical, pharmaceutical, and biotechnological industries. It is a structural isomer of dimethylaminopyridine (DMAP), and the two compounds share many of the same properties. TFM-DMA has been used as a catalyst in organic synthesis, a reagent in peptide synthesis, and as a building block for the synthesis of more complex molecules. It has also been used in the development of pharmaceuticals, biopharmaceuticals, and as a model compound for studying enzyme-catalyzed reactions.
Scientific Research Applications
Crystal Structure and Electron Transfer
- Structure and Electron Transfer Characteristics: The amino N atom in related compounds, such as 4-aminobenzonitrile and 4-(dimethylamino)benzonitrile, has been characterized by its pyramidal structure and the angle between the amino group and the phenyl ring. Such structural features are crucial for understanding the electron transfer processes in low-molecular-weight models of polyaniline, a conductive polymer. This has implications for the synthesis and application of N-[2-amino-4-(trifluoromethyl)phenyl]-N,N-dimethylamine in materials science and polymer chemistry (Heine et al., 1994).
Fluorescence Enhancement
- Photochemical Behavior and Fluorescence: Compounds similar to this compound, like 4-aminostilbene derivatives, exhibit enhanced fluorescence and photochemical properties when substituted with N-phenyl groups. This effect is attributed to more planar ground-state geometries and stronger charge-transfer character in the excited state, making such compounds valuable in fluorescence-based applications (Yang et al., 2002).
Synthesis and Reactivity
- Catalytic Synthesis Applications: N,N-dimethylanilines, closely related to this compound, have been synthesized via palladium-catalyzed C-N bond formation, indicating potential methods for synthesizing compounds like this compound. These methods could be significant for creating building blocks in organic synthesis (Taeufer & Pospech, 2020).
Sensing and Capture Applications
- Selective Sensing of Picric Acid: A derivative of this compound, specifically 1,3,5-tris(4′-(N,N-dimethylamino)phenyl)benzene, has shown remarkable fluorescence quenching in the presence of picric acid. This property is useful for the selective sensing and capture of picric acid, demonstrating potential applications in environmental monitoring and safety (Vishnoi et al., 2015).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various enzymes and receptors in the body, influencing cellular processes .
Mode of Action
These interactions can lead to changes in the conformation or activity of the target molecules, thereby affecting their function .
Biochemical Pathways
Based on its structural similarity to other known compounds, it may be involved in various cellular processes, including signal transduction, enzyme regulation, and cellular metabolism .
Pharmacokinetics
Its lipophilicity and water solubility suggest that it may be well-absorbed and distributed throughout the body
Result of Action
Based on its structural similarity to other known compounds, it may influence various cellular processes, leading to changes in cell function or viability .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound. For instance, its solubility and stability may be affected by the pH of the environment . Additionally, its interaction with its targets may be influenced by the presence of other molecules in the cellular environment.
properties
IUPAC Name |
1-N,1-N-dimethyl-4-(trifluoromethyl)benzene-1,2-diamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11F3N2/c1-14(2)8-4-3-6(5-7(8)13)9(10,11)12/h3-5H,13H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTAFZNWWARLWMI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=C(C=C(C=C1)C(F)(F)F)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11F3N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10368885 |
Source
|
Record name | N-[2-amino-4-(trifluoromethyl)phenyl]-N,N-dimethylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10368885 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
183251-95-8 |
Source
|
Record name | N-[2-amino-4-(trifluoromethyl)phenyl]-N,N-dimethylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10368885 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-N,1-N-dimethyl-4-(trifluoromethyl)benzene-1,2-diamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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